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Compound of Interest

Compound Name: Boc-DL-Phg-OH

Cat. No.: B351802 Get Quote

For researchers and professionals in the field of drug development, the meticulous

management and disposal of chemical reagents like Boc-DL-Phg-OH (N-(tert-Butoxycarbonyl)-

DL-phenylglycine) are paramount for ensuring laboratory safety and environmental compliance.

This guide provides a comprehensive, step-by-step protocol for the proper disposal of Boc-DL-
Phg-OH, aligning with best practices in laboratory operations.

Key Chemical and Physical Properties
A foundational aspect of safe handling and disposal is a clear understanding of the substance's

properties. The following table summarizes the key quantitative data for Boc-DL-Phg-OH.

Property Value

CAS Number 3601-66-9

Molecular Formula C₁₃H₁₇NO₄

Molecular Weight 251.28 g/mol [1][2]

Appearance White powder or solid[3][4]

Melting Point 88 - 91 °C[3]

Storage Temperature 2-8°C, sealed in a dry place
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While some suppliers may not classify Boc-DL-Phg-OH as hazardous under OSHA's 2012

Hazard Communication Standard, other sources indicate potential hazards. It is prudent to

handle this compound with care, adhering to the following hazard statements: H302 (Harmful if

swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May

cause respiratory irritation).

Immediate Safety and Handling Precautions:

Before initiating any disposal procedures, the use of appropriate Personal Protective

Equipment (PPE) is mandatory to minimize exposure risks.

Eye Protection: Wear chemical safety goggles or appropriate protective eyeglasses.

Hand Protection: Use chemical-resistant gloves and inspect them before use.

Body Protection: A laboratory coat or other suitable protective clothing should be worn to

prevent skin contact.

Respiratory Protection: If there is a risk of dust formation, a dust mask or respirator is

necessary.

All handling and disposal activities should be conducted in a well-ventilated area, preferably

within a chemical fume hood, to avoid the inhalation of dust or fumes.

Step-by-Step Disposal Protocol
The recommended method for the disposal of Boc-DL-Phg-OH is through a licensed chemical

waste disposal service. It is imperative to adhere to all federal, state, and local environmental

regulations.

Experimental Workflow for Disposal
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Caption: Disposal workflow for Boc-DL-Phg-OH.
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1. Containment of Waste:

Solid Waste: Carefully sweep up any solid Boc-DL-Phg-OH, avoiding dust generation, and

place it into a suitable, sealed, and clearly labeled container for disposal.

Contaminated Materials: Any items that have come into contact with Boc-DL-Phg-OH, such

as weighing paper, gloves, or wipes, should be collected in a separate, sealed container and

treated as chemical waste.

Solutions: If Boc-DL-Phg-OH is in a solution, absorb the liquid with an inert material like

vermiculite or sand, and then place it in a suitable, sealed container for disposal.

2. Labeling:

Clearly label the waste container with "Chemical Waste" and the full chemical name: "Boc-
DL-Phg-OH" or "N-(tert-Butoxycarbonyl)-DL-phenylglycine".

3. Storage:

Store the sealed waste container in a designated, cool, dry, and well-ventilated chemical

waste accumulation area, away from incompatible materials.

4. Arranging for Final Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

chemical waste disposal contractor to arrange for the pickup and proper disposal of the

waste.

Provide an accurate chemical name and quantity on the waste manifest.

Under no circumstances should Boc-DL-Phg-OH be disposed of down the drain or in the

regular trash.

Spill Management
In the event of a spill, ensure the area is well-ventilated and wear the appropriate PPE. For

small spills, carefully sweep up the solid material, place it in a labeled waste container, and

clean the area with a damp cloth, also disposing of the cleaning materials as chemical waste.
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For large spills, evacuate the area and contact your institution's EHS or emergency response

team.

By adhering to these established procedures, laboratory professionals can ensure the safe and

responsible disposal of Boc-DL-Phg-OH, fostering a culture of safety and environmental

stewardship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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